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The table below summarizes key experimental data on the antioxidant capacity of extracts from Fritillaria

thunbergii Miq., which contains peimisine, peimine, and peiminine [1].

Analyte
DPPH-RSA
(EC50)

ABTS-RSA
(EC50)

FRAP Assay
Optimal SFE Conditions (for
extraction yield)

Total
Alkaloids

5.5 mg/mL 0.3 mg/mL 118.2 mg
AAE/100 g

3.0 h, 60.4 °C, 26.5 MPa, 89.3%
Ethanol [1]

Peimisine Data not
provided

Data not
provided

Data not
provided

Optimal for yield: 0.5 mg/g [1]

Peimine Data not
provided

Data not
provided

Data not
provided

Optimal for yield: 1.3 mg/g [1]

Peiminine Data not
provided

Data not
provided

Data not
provided

Optimal for yield: 1.3 mg/g [1]
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Here are the detailed methodologies for the antioxidant capacity tests and extraction protocols cited in the

data.

Antioxidant Capacity Assays

Researchers used multiple assays to comprehensively evaluate the antioxidant activity of the bulb extracts

[1].

DPPH Radical Scavenging Activity (DPPH-RSA): This assay measures the ability of antioxidants to
donate hydrogen to stabilize the purple-colored DPPH radical. The extent of discoloration to yellow

indicates the scavenging activity, reported as the efficient concentration (EC50) needed to scavenge
50% of the DPPH radicals [1].

ABTS Radical Scavenging Activity (ABTS-RSA): This method involves generating a blue-green
ABTS⁺ radical cation, which is decolorized when antioxidants donate an electron. The results are also

expressed as an EC50 value [1].
Ferric Reducing Antioxidant Power (FRAP): This assay measures the reduction of a colorless

Fe³⁺-TPTZ complex to a blue-colored Fe²⁺-TPTZ complex by antioxidants at low pH. The results are
expressed in milligrams of Ascorbic Acid Equivalents (AAE) per 100 grams of sample, providing a

measure of the sample's reducing power [1].

Supercritical Fluid Extraction (SFE) Protocol

A Central Composite Design (CCD) was employed to optimize the SFE process for alkaloids from Fritillaria

thunbergii Miq. bulbs [1].

Extraction System: Supercritical CO₂ with ethanol as a polar modifier.
Optimized Variables: The process variables optimized were extraction time (1.5–3.5 h), temperature

(45–65 °C), pressure (10–30 MPa), and ethanol concentration (80–100%).
Analysis: The yields of total alkaloids, peimisine, peimine, and peiminine were analyzed and used

as response variables to build a predictive model and determine the optimal extraction parameters
[1].
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The following diagram illustrates the integrated workflow for optimizing the extraction and validating the

antioxidant capacity of these alkaloids, as described in the research.
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Peimisine Data Gap: The provided data confirms peimisine can be efficiently extracted but does not

isolate its specific antioxidant capacity. The reported EC50 DPPH value of 5.5 mg/mL and FRAP
value of 118.2 mg AAE/100 g reflect the activity of the total alkaloid extract [1].

Pharmacological Potential: Peimine and peiminine (the major alkaloids in Fritillaria) are reported to
have various pharmacological effects, including anti-inflammatory and antioxidant activities [2].

This supports the relevance of investigating the antioxidant properties of all major alkaloids in this
plant, including peimisine.

Alternative Extraction Source: One study also optimized the SFE of total alkaloids, peimine, and
peiminine from the flower of Fritillaria thunbergii Miq, which could represent an alternative or

complementary source to the traditional bulb [3].

For your comparison guide, you could:

Contextualize the Findings: Present the available data on total alkaloid extract activity and note that

peimisine's individual contribution requires further isolation and testing.
Highlight the Methodology: The well-optimized SFE protocol and the use of multiple, standardized

antioxidant assays provide a robust experimental framework that can be applied to future studies on
purified peimisine.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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